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Compound Name:
Benzyldodecyldimethylammonium

Chloride Dihydrate

Cat. No.: B1529001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of

Benzyldodecyldimethylammonium Chloride Dihydrate as a preservative in cosmetic

formulations. This document details its antimicrobial efficacy, safety profile, and relevant

experimental protocols to guide researchers and formulation scientists in its effective and safe

application.

Introduction
Benzyldodecyldimethylammonium Chloride Dihydrate is a quaternary ammonium

compound with broad-spectrum antimicrobial activity.[1][2] It belongs to the family of

benzalkonium chlorides, which are widely utilized in cosmetic and personal care products as

preservatives to inhibit the growth of bacteria, yeasts, and molds, thereby ensuring product

safety and extending shelf life.[3] Its cationic surfactant properties also contribute to its function

as a cleansing and foaming agent in certain formulations.[3]

Antimicrobial Efficacy
Benzyldodecyldimethylammonium Chloride Dihydrate is effective against a wide range of

microorganisms commonly found as contaminants in cosmetic products. Its primary
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mechanism of action involves the disruption of microbial cell membranes, leading to the

leakage of intracellular components and ultimately cell death.[4][5]

Quantitative Antimicrobial Data
The following tables summarize the available data on the antimicrobial efficacy of

benzalkonium chloride, the class of compounds to which Benzyldodecyldimethylammonium
Chloride Dihydrate belongs.

Table 1: Minimum Inhibitory Concentration (MIC) of Benzalkonium Chloride Against Common

Contaminants

Microorganism MIC (ppm) Reference

Listeria monocytogenes 0.25 - 20.00 [6][7]

Staphylococcus aureus 4 - 64 [8]

Pseudomonas aeruginosa 4 - 64 [8]

Escherichia coli 85.3 - 298.7 [9]

Candida albicans 4 - 5.3 [9]

Table 2: Minimum Bactericidal Concentration (MBC) of Benzalkonium Chloride

Microorganism MBC (ppm) Reference

Listeria monocytogenes 0.50 - 20.00 [6][7]

Note: The efficacy of Benzyldodecyldimethylammonium Chloride Dihydrate can be

influenced by the formulation matrix, pH, and the presence of other ingredients.[10][11] It is

crucial to perform preservative efficacy testing on the final cosmetic formulation.

Safety and Regulatory Profile
Toxicological Summary
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Endpoint Result Reference

Acute Oral Toxicity Harmful if swallowed.[12][13] [12][13]

Skin Irritation/Corrosion

Can cause severe skin burns

at high concentrations.[2][13]

[14]

[2][13][14]

Eye Irritation/Corrosion
Risk of serious eye damage.[2]

[14][15]
[2][14][15]

Skin Sensitization May act as a sensitizer. [16][17]

Regulatory Status
European Union: Benzalkonium Chloride is permitted for use in cosmetic products with

concentration limits. In rinse-off hair care products, the maximum authorized concentration is

3%, while in other products, it is 0.1%.

United States: The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that

Benzalkonium Chloride is safe as a cosmetic ingredient at concentrations up to 0.1%.[3]

Experimental Protocols
Preservative Efficacy Testing (Challenge Test)
This protocol is based on the principles of ISO 11930 and USP <51> to assess the

antimicrobial protection of a cosmetic product.[4][18]

Objective: To determine the effectiveness of Benzyldodecyldimethylammonium Chloride
Dihydrate in a cosmetic formulation to resist microbial contamination.

Materials:

Test product containing Benzyldodecyldimethylammonium Chloride Dihydrate.

Challenge microorganisms: Pseudomonas aeruginosa (ATCC 9027), Staphylococcus aureus

(ATCC 6538), Candida albicans (ATCC 10231), Aspergillus brasiliensis (ATCC 16404), and

Escherichia coli (ATCC 8739).[18]
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Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

Sterile containers, pipettes, and loops.

Incubators.

Procedure:

Preparation of Inoculum: Culture the challenge microorganisms to achieve a concentration of

approximately 1 x 10⁸ CFU/mL.

Inoculation: Introduce a small volume of each microbial suspension into separate, pre-

weighed samples of the cosmetic product to achieve an initial concentration of 10⁵ to 10⁶

CFU/g or mL.

Incubation: Store the inoculated product samples at a controlled temperature (typically 20-

25°C) for 28 days.

Sampling and Enumeration: At specified intervals (e.g., 7, 14, and 28 days), withdraw a

sample from each container and determine the number of viable microorganisms using plate

count methods.

Evaluation: Compare the microbial counts at each interval to the initial count to determine

the log reduction.

Acceptance Criteria (ISO 11930 - Criteria A):

Bacteria: ≥ 3 log reduction by day 7, and no increase thereafter.

Yeast: ≥ 1 log reduction by day 14, and no increase thereafter.

Mold: No increase from the initial count at day 14 and a ≥ 1 log reduction at 28 days.[4]
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Fig 1. Workflow for Preservative Efficacy Testing.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)
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Objective: To assess the skin irritation potential of a cosmetic formulation containing

Benzyldodecyldimethylammonium Chloride Dihydrate.[1][14]

Materials:

Reconstructed human epidermis (RhE) tissue models.

Test formulation.

Positive control (e.g., 5% Sodium Dodecyl Sulfate).

Negative control (e.g., Phosphate Buffered Saline).

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Isopropanol.

Multi-well plates.

Procedure:

Pre-incubation: Place the RhE tissues in a multi-well plate with culture medium and incubate

for a specified period.

Application of Test Material: Apply the test formulation, positive control, and negative control

topically to the surface of the RhE tissues.

Incubation: Incubate the treated tissues for a defined exposure time (e.g., 60 minutes).

Rinsing and Post-incubation: Thoroughly rinse the test materials from the tissue surface and

incubate the tissues in fresh medium for a post-exposure period (e.g., 42 hours).

MTT Assay: Transfer the tissues to a solution of MTT and incubate. Viable cells will reduce

the MTT to a blue formazan precipitate.

Extraction and Measurement: Extract the formazan from the tissues using isopropanol and

measure the optical density (OD) using a spectrophotometer.
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Calculation of Cell Viability: Express the viability of the treated tissues as a percentage of the

negative control.

Interpretation: A mean tissue viability of ≤ 50% is indicative of a skin irritant.[14]
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Fig 2. Workflow for In Vitro Skin Irritation Testing.
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Acute Eye Irritation/Corrosion Test (OECD 405)
Objective: To determine the potential for a cosmetic formulation containing

Benzyldodecyldimethylammonium Chloride Dihydrate to cause eye irritation or corrosion.

[18][19]

Note: This is an in vivo test and should only be considered when in vitro methods are not

applicable. Ethical considerations and animal welfare must be prioritized.

Materials:

Albino rabbits.

Test formulation.

Topical anesthetic.

Systemic analgesics.

Procedure:

Animal Selection and Preparation: Use healthy, young adult albino rabbits. Acclimatize the

animals to the laboratory conditions.

Initial Test (Single Animal): Instill a single dose of the test formulation into the conjunctival

sac of one eye of a single rabbit. The other eye serves as a control.

Observation: Examine the eyes at 1, 24, 48, and 72 hours after application.[19] Score the

ocular lesions (cornea, iris, and conjunctiva) according to a standardized grading system.

Confirmatory Test: If a corrosive or severe irritant effect is not observed in the initial test,

confirm the response in up to two additional animals.[19]

Pain Management: Administer topical anesthetics before application and systemic

analgesics throughout the observation period to minimize pain and distress.

Interpretation: The classification of the substance's irritancy is based on the severity and

reversibility of the ocular lesions observed.
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Mechanism of Antimicrobial Action
The antimicrobial activity of Benzyldodecyldimethylammonium Chloride Dihydrate, as a

quaternary ammonium compound, is primarily due to its cationic nature, which facilitates its

interaction with the negatively charged components of microbial cell membranes.

Benzyldodecyldimethylammonium
Chloride Dihydrate (Cationic)

Adsorption to Cell Surface

Microbial Cell Membrane
(Negatively Charged)

Membrane Disruption &
Increased Permeability

Leakage of Intracellular
Components (Ions, Metabolites)

Cell Death

Click to download full resolution via product page

Fig 3. Mechanism of Action of Benzyldodecyldimethylammonium Chloride.

Formulation and Stability Considerations
Benzyldodecyldimethylammonium Chloride Dihydrate is a water-soluble ingredient.[10] Its

stability and efficacy can be influenced by several factors in a cosmetic formulation:

pH: It is stable over a wide pH range, typically from 4 to 10.[10]
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Compatibility: As a cationic surfactant, it may be incompatible with anionic ingredients, which

can lead to precipitation and loss of antimicrobial activity. Compatibility studies with all

formulation components are essential.

Emulsion Stability: In emulsion systems (creams, lotions), the partitioning of the preservative

between the oil and water phases is critical for its efficacy. The majority of the preservative

should reside in the aqueous phase where microbial growth is most likely to occur. The

stability of the emulsion itself is also crucial, as any phase separation can compromise the

preservative system.[10]

Hydrolysis: While generally stable, hydrolysis can occur under extreme pH and temperature

conditions, potentially affecting its long-term efficacy.[2][15] Stability testing of the final

formulation under accelerated conditions (e.g., elevated temperatures) is recommended.

These application notes are intended to provide a comprehensive guide for the use of

Benzyldodecyldimethylammonium Chloride Dihydrate in cosmetic preservation. It is

imperative that all formulations undergo rigorous testing to ensure both safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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